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Compound of Interest

Compound Name: Spironolactone-d7 (Major)

Cat. No.: B1150789

Get Quote

Hazard Identification & Risk Assessment

Before initiating any disposal workflow, the user must acknowledge that Spironolactone-d7 is a
potent Reproductive Toxicant (Category 1B). The deuterium labeling (

\\

) increases metabolic stability but does not mitigate the pharmacological potency or toxicity of
the parent compound.

GHS Classification & Safety Data
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Hazard Class Category Hazard Statement Code

May damage fertility
Reproductive Toxicity 1B or the unborn child.[1] H360
[21[3]

. - Suspected of causing
Carcinogenicity 2 H351
cancer.[1][2][4][5][6]

May cause damage to
organs

STOT - Repeated 2 (adrenal/endocrine) H373
through prolonged
exposure.[1][2]

Critical Directive: Treat Spironolactone-d7 as a High-Potency Active Pharmaceutical Ingredient
(HPAPI). Do not dispose of down the drain.

Regulatory Classification (RCRA & NIOSH)
US EPA (RCRA) Status

Spironolactone is not P-listed or U-listed under 40 CFR 261.[4]33. However, due to its toxicity
profile (H360), it must be managed as Non-RCRA Regulated Hazardous Waste in most
jurisdictions.[4]

o Waste Code: N/A (Federal); often State-Regulated (e.g., California "Toxic" waste).

o Best Practice: Manage as Toxic Chemical Waste destined for high-temperature incineration.

[4]

NIOSH Hazardous Drug Status

Spironolactone is listed by NIOSH as a Group 2 Hazardous Drug (Non-antineoplastic drugs
that meet one or more criteria for hazardous drugs) .[4]

» Implication: Personnel of childbearing potential should exercise extreme caution.[4] Double-
gloving is mandatory during disposal handling.[4]
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Disposal Workflows
Decision Logic: Solid vs. Liquid Waste

The disposal path depends entirely on the physical state and concentration of the material.

Spironolactone-d7 Waste

Determine Physical State
Liquid Solutions

Solid / Stock Powder
(Expired or Excess)

Concentration Check

Do NOT Dissolve J \

Stock Solutions LC-MS Effluent / Dilute
(>1 mg/mL) (<1 pg/mL)

Label: Repro Toxin Check Local EHS

Segregate for Incineration Standard Solvent Waste
(High Heat) (Trace Contaminants)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Spironolactone-d7 waste streams based on
concentration and physical state.[1][2]
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Protocol A: Solid Waste (Stock Powder/Vials)

Context: Disposal of expired pure standard or weighed excess.[4]

Do Not Solubilize: Never dissolve solid material solely for the purpose of pouring it into a

liquid waste container.[4] This increases the volume of hazardous waste.[4]
e Primary Containment: Keep the substance in its original amber vial if possible. Cap tightly.
e Secondary Containment: Place the vial into a clear, sealable polyethylene bag (Ziploc type).
o Labeling: Apply a hazardous waste label.

o Constituents: "Spironolactone-d7 (Solid)"[1][2]

o Hazard Checkbox: Toxic / Reproductive Toxin.[4][5][6][7][8][9]

e Accumulation: Place in the Solid Hazardous Waste Drum (often a wide-mouth HDPE drum)
designated for incineration.[4]

Protocol B: Liquid Waste (LC-MS Effluent & Dilutions)

Context: Mobile phase waste containing trace Spironolactone-d7.

¢ High Concentration (>0.1 mg/mL): Collect separately in a glass bottle labeled "High Potency
Waste."[4]

e Trace Concentration (LC-MS Effluent):

o Ensure the LC-MS waste line feeds into a closed solvent waste container (Satellite
Accumulation Area).[4]

o The massive dilution factor from the mobile phase (Acetonitrile/Water/Formic Acid)
generally renders the mixture a "Flammable Solvent Waste" rather than a specific toxic
waste, but local EHS verification is required.

o Labeling: The waste tag must list "Acetonitrile,” "Water," and "Trace Spironolactone-d7."
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Decontamination & Spill Response

Because Spironolactone-d7 is a steroid-like structure, it is lipophilic and can adhere to glass
and surfaces.

Surface Decontamination Protocol[2][4]

e Solvent Wash: Wipe the area with a paper towel soaked in Methanol or Ethanol
(Spironolactone is soluble in organic solvents, poorly soluble in water).[4]

o Surfactant Wash: Follow with a 1% Alconox or SDS (Sodium Dodecyl Sulfate) detergent
scrub to remove residues.[4]

e Rinse: Final wipe with distilled water.[4]

» Disposal: Dispose of all used paper towels and gloves as Solid Hazardous Waste (do not
trash in regular bins).

Spill Response Logic

Assess Spill » (Doubls?\lr;l?ileGloves » » Solvent Wipe » Dispose as
(Powder vs Liquid) NO5/P100 if powder) ' (MeOH/EtOH) Hazardous Waste

Click to download full resolution via product page
Figure 2: Immediate response workflow for Spironolactone-d7 spills.[1][2]
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« US Environmental Protection Agency (EPA). (n.d.).[4] Management of Pharmaceutical
Hazardous Waste.[4][12][13]Link

¢ Sigma-Aldrich. (n.d.).[4] Safety Data Sheet: Spironolactone.[4][5][6][7][14] (Refer to specific
vendor SDS for d7 isotope, as hazards are identical).[4] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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